Cas no 1806721-98-1 (5-(Aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806721-98-1
• MF: C₈H₇F₃N₂O₃
• MW: 236.147992372513
• CID: 4832079
• Update Time: 2025-06-08

5-(Aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H7F3N2O3/c9-8(10,11)16-6-1-4(2-12)5(3-14)13-7(6)15/h1,3H,2,12H2,(H,13,15)
• InChI Key： LVGYENNOHCYEEV-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC(C=O)=C(CN)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4

Additional information on 5-(Aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

Comprehensive Overview of 5-(Aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806721-98-1)

The compound 5-(Aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806721-98-1) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as scientists seek eco-friendly methods to produce such complex molecules. The 5-(Aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde is no exception, with studies exploring catalytic and enzymatic routes to optimize its synthesis.

One of the most searched questions in the field is: "What are the applications of pyridine derivatives in medicine?" This compound addresses this query by serving as a precursor for targeted therapies, especially in oncology and neurology. Its carboxaldehyde functionality allows for further derivatization, enabling the creation of Schiff bases or hydrazones, which are pivotal in designing prodrugs and diagnostic agents.

Another hot topic is the role of fluorinated compounds in improving drug bioavailability. The trifluoromethoxy group in CAS No. 1806721-98-1 exemplifies this advantage, as it often enhances membrane permeability and resistance to oxidative degradation. This property is critical for developing oral medications with improved pharmacokinetic profiles, a key concern for pharmaceutical companies.

From a technical perspective, the synthesis of 5-(Aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde involves multi-step reactions, including selective oxidation and protection-deprotection strategies. Advanced techniques like microwave-assisted synthesis and flow chemistry are being investigated to reduce reaction times and improve yields, reflecting the industry's shift toward process intensification.

Environmental considerations are also paramount. Researchers are evaluating the life cycle assessment (LCA) of this compound to minimize waste and energy consumption. Such efforts resonate with the broader push for circular economy principles in chemical manufacturing, a topic frequently discussed in academic and industrial forums.

In summary, 5-(Aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806721-98-1) represents a convergence of innovation in medicinal chemistry and sustainable practices. Its applications span from drug development to material science, making it a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.